(2E,4E)-4,6,8-trimethyldeca-2,4-dienoic acid
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Overview
Description
(2E,4E)-4,6,8-trimethyldeca-2,4-dienoic acid is a natural product found in Xylaria polymorpha with data available.
Scientific Research Applications
Synthesis and Chemical Properties
- Cross-Metathesis Approach: A (2E,4E)-7-hydroxy-2,4-dienoic acid was prepared stereoselectively from (S)-2-methyl-3-trityloxypropanal through a three-step sequence, including Brown’s asymmetric crotylboration and olefin cross-metathesis, for the synthesis of the macrodiolide antibiotic elaiolide (Morita & Kuwahara, 2007).
- Synthesis of Dienamides and Dienoates: A method was developed to transform terminal 1,3-dienes to (E)-2-phenylsulfonyl 1,3-dienes, leading to the creation of 2,4-dienoic amides and esters (Plobeck & Baeckvall, 1991).
Biological Applications
- Histone Deacetylase Inhibition: Some (2E,4E)-5-arylpenta-2,4-dienoic acid hydroxyamides, synthesized as described, are potent inhibitors of histone deacetylase, significantly increasing potency compared to other analogues (Marson et al., 2004).
- Gravitropism Inhibition in Plants: The compound (2Z,4E)-5-phenylpenta-2,4-dienoic acid (ku-76) was found to be a selective inhibitor of root gravitropic bending in lettuce radicles, highlighting the importance of the (2Z,4E) diene unit (Shindo et al., 2020).
New Compounds Discovery
- Isolation from Fungi: A new fatty acid, (2E,4E,6S)-6-hydroxydeca-2,4-dienoic acid, was isolated from the gorgonian-derived fungus Xylaria sp., demonstrating potential in cytotoxic and antibacterial activities (Sun et al., 2017).
properties
Molecular Formula |
C13H22O2 |
---|---|
Molecular Weight |
210.31 g/mol |
IUPAC Name |
(2E,4E)-4,6,8-trimethyldeca-2,4-dienoic acid |
InChI |
InChI=1S/C13H22O2/c1-5-10(2)8-12(4)9-11(3)6-7-13(14)15/h6-7,9-10,12H,5,8H2,1-4H3,(H,14,15)/b7-6+,11-9+ |
InChI Key |
OILLDIIQDQVGSY-RXUIJTJXSA-N |
Isomeric SMILES |
CCC(C)CC(C)/C=C(\C)/C=C/C(=O)O |
Canonical SMILES |
CCC(C)CC(C)C=C(C)C=CC(=O)O |
synonyms |
4,6,8-trimethyl-2,4-decadienoic acid xylarinic acid A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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